(3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one
(3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one
Brand Name:
Vulcanchem
CAS No.:
124824-12-0
VCID:
VC0038715
InChI:
InChI=1S/C28H36INO3/c1-17(31)23-10-11-24-22-9-4-18-16-21(33-26(32)30-20-7-5-19(29)6-8-20)12-14-27(18,2)25(22)13-15-28(23,24)3/h4-8,21-25H,9-16H2,1-3H3,(H,30,32)/t21-,22-,23+,24-,25-,27-,28+/m0/s1
SMILES:
CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NC5=CC=C(C=C5)I)C)C
Molecular Formula:
C28H36INO3
Molecular Weight:
561.5 g/mol
(3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one
CAS No.: 124824-12-0
Main Products
VCID: VC0038715
Molecular Formula: C28H36INO3
Molecular Weight: 561.5 g/mol
| CAS No. | 124824-12-0 |
|---|---|
| Product Name | (3beta)-3-((((4-Iodophenyl)amino)carbonyl)oxy)pregn-5-en-20-one |
| Molecular Formula | C28H36INO3 |
| Molecular Weight | 561.5 g/mol |
| IUPAC Name | [(3S,8S,9S,10R,13S,14S,17S)-17-acetyl-10,13-dimethyl-2,3,4,7,8,9,11,12,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthren-3-yl] N-(4-iodophenyl)carbamate |
| Standard InChI | InChI=1S/C28H36INO3/c1-17(31)23-10-11-24-22-9-4-18-16-21(33-26(32)30-20-7-5-19(29)6-8-20)12-14-27(18,2)25(22)13-15-28(23,24)3/h4-8,21-25H,9-16H2,1-3H3,(H,30,32)/t21-,22-,23+,24-,25-,27-,28+/m0/s1 |
| Standard InChIKey | NVKBMJWRJHYUAC-PUWKGJKWSA-N |
| Isomeric SMILES | CC(=O)[C@H]1CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2CC=C4[C@@]3(CC[C@@H](C4)OC(=O)NC5=CC=C(C=C5)I)C)C |
| SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NC5=CC=C(C=C5)I)C)C |
| Canonical SMILES | CC(=O)C1CCC2C1(CCC3C2CC=C4C3(CCC(C4)OC(=O)NC5=CC=C(C=C5)I)C)C |
| Synonyms | 4-IPPC N-(4-iodophenyl)pregnenolone 3-carbamate |
| PubChem Compound | 130273 |
| Last Modified | Nov 11 2021 |
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